Cas no 209919-30-2 ((4-chloro-2-methylphenyl)boronic acid)

• Product Name: (4-chloro-2-methylphenyl)boronic acid
• CAS No: 209919-30-2
• MF: C₇H₈BClO₂
• MW: 170.40122127533
• MDL: MFCD02683107
• CID: 66823
• PubChem ID: 5017600
• Update Time: 2025-04-18

(4-chloro-2-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methylphenylboronic acid
• 4-Chloro-2-methylphenylboronic Acid (contains varying amounts of Anhydride)
• (4-chloro-2-methylphenyl)boronic acid
• 4-Chloro-2-methylbenzeneboronic acid
• 2-methyl-4-chlorophenyl-boronic acid
• 4-chloro-o-tolueneboronic acid
• 4-Chloro-o-tolylboronic Acid
• 4-Chloro-2-methylbenzeneboronic Acid (contains varying amounts of Anhydride)
• 4-Chloro-o-tolylboronic Acid (contains varying amounts of Anhydride)
• (4-chloro-2-methyl-phenyl)boronic Acid
• 2-methyl-4-chlorophenylboronic acid
• 2-methyl-4-chloro-phenylboronic acid
• 4-chloro-2-methylphenyl boronic acid
• Boronic acid, (4-chloro-2-methylphenyl)-
• 4-Chloro-2-methylphenylboronicacid
• KSC201Q2F

• MDL： MFCD02683107
• Inchi： 1S/C7H8BClO2/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4,10-11H,1H3
• InChI Key： SRXXSLUUAWHGBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(B(O)O)=C(C)C=1

Computed Properties

• Exact Mass: 170.03100
• Monoisotopic Mass: 170.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: powder
• Density: 1.26
• Melting Point: 193-195°C
• Boiling Point: 314.9 ºC at 760 mmHg
• Flash Point: 144.2 ºC
• Refractive Index: 1.549
• PSA: 40.46000
• LogP: 0.32820
• Solubility: Not determined

(4-chloro-2-methylphenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S26; S36/37/39; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters